6-(2-Methyl-3-furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H17N5O3S2
• Molecular Weight: 367.5 g/mol
• IUPAC Name: 6-(2-methylfuran-3-yl)-3-(1-methylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H17N5O3S2/c1-9-11(5-7-22-9)13-17-19-12(15-16-14(19)23-13)10-4-3-6-18(8-10)24(2,20)21/h5,7,10H,3-4,6,8H2,1-2H3
• InChI Key: OPBGRQDWXZAFMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NN3C(=NN=C3S2)C4CCCN(C4)S(=O)(=O)C

Description

The compound 6-(2-Methyl-3-furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to the triazolo-thiadiazole class, a bicyclic heterocyclic system known for diverse pharmacological activities. Its structure combines a triazolo-thiadiazole core with a 2-methyl-3-furyl group at position 6 and a 1-(methylsulfonyl)-3-piperidinyl moiety at position 2.

Biological Activity

The compound 6-(2-Methyl-3-furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and various research findings.

Structural Overview

The compound consists of a triazole ring fused with a thiadiazole moiety and features a piperidine group substituted with a methylsulfonyl group. The presence of the 2-methyl-3-furyl substituent is hypothesized to enhance its biological activity due to the electron-donating properties of the furan ring.

Antimicrobial Activity

Research indicates that derivatives of triazoles and thiadiazoles often exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains:

• Minimum Inhibitory Concentration (MIC) values have demonstrated effectiveness against pathogens such as Klebsiella pneumoniae, Pseudomonas aeruginosa, and Escherichia coli, with MIC values reported as low as 6.25 µg/mL for certain derivatives .
• A study highlighted that compounds containing the thiadiazole ring showed superior antifungal activity compared to commercial fungicides like hymexazol .

Anticancer Activity

The compound's potential as an anticancer agent has also been explored. In vitro studies have shown that:

• Compounds similar in structure exhibited cytotoxic effects against various cancer cell lines, including A549 (lung adenocarcinoma) and NIH/3T3 (mouse embryoblast) cells. For instance, derivatives demonstrated IC50 values less than that of doxorubicin, indicating promising anticancer activity .
• Structure-activity relationship studies suggested that modifications to the phenyl ring and the presence of electron-withdrawing groups significantly enhance cytotoxicity .

Neuropharmacological Effects

Preliminary investigations into the neuropharmacological properties of related compounds have suggested potential anticonvulsant activities:

• In models of induced seizures, certain derivatives exhibited protective effects, suggesting that structural components such as the piperidine moiety may contribute to neuroprotective effects .

Case Studies

Several case studies have investigated the biological activities of compounds related to or derived from 6-(2-Methyl-3-furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole:

• Antifungal Activity Study : A series of synthesized triazole-thiadiazole derivatives were evaluated for antifungal activity against Fusarium oxysporum. The most potent compound showed complete inhibition at a concentration of 50 µg/mL , outperforming hymexazol in efficacy .
• Cytotoxicity Evaluation : In a comparative study on various thiazole-linked compounds, one derivative exhibited an IC50 value significantly lower than standard chemotherapeutics in both A549 and NIH/3T3 cell lines, indicating its potential as an effective anticancer agent .

Comparison with Similar Compounds

Structural Variations and Pharmacological Activities

The pharmacological profile of triazolo-thiadiazoles is highly dependent on substituents at positions 3 and 5. Below is a comparative analysis of key analogs:

Compound Name / Substituents (Position 3 and 6)	Key Activities	Notable Findings	Reference ID
3-(3,4-Dimethoxyphenyl)-6-(2-fluoro-4-pyridinyl)	Antimicrobial, Antifungal	Demonstrated moderate activity against Candida albicans via molecular docking with 14α-demethylase .
3-(5-(4-Methoxyphenyl)pyrazol-3-yl)-6-R (R = aryl groups)	Antifungal, Enzyme inhibition	Optimized synthesis conditions and confirmed activity against fungal enzyme targets .
6-(2-Furyl)-3-(3-methylbenzofuran-2-yl)	Not explicitly stated (structural analog)	Highlighted for molecular stability and planar triazolo-thiadiazole core .
3-(3,4,5-Trimethoxyphenyl)-6-(2-methylphenyl)	Anti-inflammatory, Antimicrobial	Crystal structure analysis revealed weak C–H⋯π interactions influencing packing .
3-(5'-Fluoro-2'-methoxybiphenyl)-6-R (R = substituted aryl)	Anticancer, Antibacterial	Microwave synthesis improved yields; compounds 3b and 3g showed potent activity .
6-(2-Chlorophenyl)-3-(naphthoxy)methyl	Anti-inflammatory, Reduced ulcerogenicity	Outperformed naproxen in inflammation models with lower gastric toxicity .

Key Structural and Functional Insights

• Bioactivity Modulation: Aryl Substituents: Electron-withdrawing groups (e.g., fluoro, chloro) enhance antimicrobial and anticancer activities . Bulky groups like naphthoxy improve anti-inflammatory efficacy while reducing ulcerogenic effects . Heterocyclic Moieties: The 2-methyl-3-furyl group in the target compound may enhance metabolic stability compared to phenyl or pyridinyl groups . Sulfonyl Groups: The methylsulfonyl-piperidinyl substituent in the target compound likely improves solubility and target binding compared to non-polar analogs (e.g., methylphenyl groups in ).
• Synthetic Methods: Most analogs are synthesized via condensation of 4-amino-3-mercapto-triazoles with carboxylic acids under POCl₃ catalysis . Microwave-assisted methods (e.g., ) offer higher yields (49–70%) compared to conventional reflux (16–24 hours).

• Physicochemical Properties :

  • Planarity : The triazolo-thiadiazole core is planar in most analogs, facilitating π-π stacking with biological targets .
  • Crystal Packing : Weak interactions (C–H⋯π, S⋯N) stabilize crystal structures, as seen in .